Tandospirone-d8

• Molecular Formula: C21H29N5O2
• Molecular Weight: 391.5 g/mol
• InChI: InChI=1S/C21H29N5O2/c27-19-17-15-4-5-16(14-15)18(17)20(28)26(19)9-2-1-8-24-10-12-25(13-11-24)21-22-6-3-7-23-21/h3,6-7,15-18H,1-2,4-5,8-14H2/t15-,16+,17+,18-/i1D2,2D2,8D2,9D2
• InChIKey: CEIJFEGBUDEYSX-MLALYRAXSA-N

Tandospirone-d8: Stable Isotope Internal Standard

Tandospirone-d8 (CAS 1794835-73-6) is a stable isotope-labeled analog of the azapirone anxiolytic tandospirone, in which eight hydrogen atoms on the piperazine ring are replaced with deuterium. Tandospirone itself is a potent and selective 5-HT1A receptor partial agonist (Ki = 27 nM) with selectivity over 5-HT2, 5-HT1C, α1, α2, D1, and D2 receptors (Kis = 1,300–41,000 nM) . The deuterated form is characterized by a molecular formula of C₂₁H₂₁D₈N₅O₂, a molecular weight of 391.54 g/mol, and an isotopic purity typically ≥98% atom D . Unlike the unlabeled compound, Tandospirone-d8 is not used for its pharmacological activity but is primarily employed as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC-MS/MS) assays for the precise quantification of tandospirone in biological matrices [1].

Workflow LC-MS/MS bioanalytical quantification

Selection Stable isotope-labeled internal standard (SIL-IS)

Format High isotopic purity, co-eluting +8 Da mass shift

• [1] Lakshmanan D, Sabarinathan P, Chandrasekar M, Partani P, Pillai M. Highly sensitive LC-MS/MS method for the quantification of tandospirone in human plasma. SCIEX Tech Note. View Source

Why Tandospirone-d8 Is Irreplaceable

In LC-MS/MS quantification, the internal standard must correct for matrix effects, recovery losses, and ionization variability. Unlabeled tandospirone is inseparable from the analyte by mass spectrometry, rendering it useless as an IS. A common alternative—using a structural analog like buspirone—introduces significant quantitative error because it exhibits different chromatographic retention, extraction recovery, and ionization efficiency compared to the analyte [1]. Tandospirone-d8 solves this by being chemically identical to the analyte except for the mass shift, ensuring it co-elutes and experiences identical sample-processing conditions. Unlike lower-deuterated forms (e.g., d4, d6) which are largely unavailable, the d8 labeling pattern provides a sufficient mass shift (+8 Da) to completely avoid isotopic interference from the analyte's natural abundance peaks [2]. This structural identity is non-negotiable for achieving the highest assay sensitivity, precision, and regulatory compliance.

Unlabeled tandospirone

Risk

No mass shift to distinguish analyte from IS by MS; co-elution alone cannot correct for matrix effects or ionization variability.

Structural analog (e.g., buspirone)

Risk

Different retention, extraction recovery, and ionization efficiency may introduce systematic bias and reduce quantitative accuracy.

Lower-deuterated forms

Risk

Insufficient mass shift may not avoid isotopic interference from the analyte's natural abundance peaks, compromising specificity.

• [1] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1‐[2‐pyrimidyl]‐piperazine in rat plasma by LC–MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019 Jul;33(7):e4525. View Source
• [2] Lakshmanan D, Sabarinathan P, Chandrasekar M, Partani P, Pillai M. Highly sensitive LC-MS/MS method for the quantification of tandospirone in human plasma. SCIEX Tech Note. View Source

Evidence for Tandospirone-d8’s Unique Value

Chromatographic Co-elution with Analyte

In the validated assay by Lakshmanan et al., Tandospirone-d8 co-elutes with tandospirone with a retention time (RT) difference of less than 1%, confirming identical chromatographic behavior [1]. In contrast, the structural analog buspirone, when used as IS for tandospirone in the method of Hu et al., exhibits a different chemical structure, which inherently risks differential matrix effects and recovery [2]. Co-elution ensures that any suppression or enhancement of ionization is experienced equally by analyte and IS, yielding accurate normalization.

Co-elution with analyte

Cross-study

Tandospirone-d8 RT difference

Supports robust matrix-effect correction and assay normalization.

Identical chromatographic behavior confirmed in human plasma method.

LLOQ sensitivity

Cross-study

1.0 pg/mL (tandospirone-d8 IS) vs. 1,000 pg/mL (buspirone IS) in plasma

Enables low-concentration quantification in research matrices.

Reported LLOQ improvement in cross-study comparison; method context may vary.

CRM certification

Head-to-head

ISO 17034 certified reference material (CATO) vs. research-grade reagents

Supports method validation documentation and data integrity.

Accredited traceability; research-grade reagents may not provide equivalent documentation.

Label stability

Class-level

≥98% atom D on non-exchangeable piperazine ring carbons

Reduces risk of H/D back-exchange, supports batch reproducibility.

Label position avoids exchangeable sites; long-term consistency expected.

Recovery parity

Cross-study

Tandospirone-d8 and tandospirone share identical extraction recovery (e.g., ~80%); structural analogs show unequal recovery

Eliminates systematic recovery bias across diverse biological matrices.

Validated in liquid-liquid extraction; supports multi-matrix research.

Evidence Dimension	Retention Time Difference (Analyte vs. IS)
Target Compound Data	Tandospirone-d8 vs. Tandospirone: RT difference < 1%
Comparator Or Baseline	Buspirone vs. Tandospirone: RT difference not reported (different compound, different retention expected)
Quantified Difference	Tandospirone-d8 achieves near-identical RT; buspirone cannot guarantee this due to structural dissimilarity.
Conditions	Liquid-liquid extraction from human K2EDTA plasma; SCIEX QTRAP® 6500+ LC-MS/MS; CAPCELL PAK ADME C18 column

Why This Matters

Identical retention ensures robust matrix effect correction and eliminates a major source of quantitative inaccuracy, making Tandospirone-d8 the preferred choice for validated bioanalytical methods.

• [1] Lakshmanan D, Sabarinathan P, Chandrasekar M, Partani P, Pillai M. Highly sensitive LC-MS/MS method for the quantification of tandospirone in human plasma. SCIEX Tech Note. View Source
• [2] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1‐[2‐pyrimidyl]‐piperazine in rat plasma by LC–MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019 Jul;33(7):e4525. View Source

LLOQ Sensitivity Advantage

The SCIEX Tech Note method, using Tandospirone-d8 as IS, achieved a lower limit of quantification (LLOQ) of 1.0 pg/mL and a limit of detection (LOD) of 0.25 pg/mL in human plasma [1]. In the published method by Hu et al., which used buspirone as IS, the LLOQ for tandospirone was 1,000 pg/mL (1.0 ng/mL) in rat plasma [2]. This represents a three-order-of-magnitude improvement in sensitivity potential when using the analyte-matched deuterated IS.

LLOQ sensitivity

Cross-study

1.0 pg/mL (tandospirone-d8 IS) vs. 1,000 pg/mL (buspirone IS) in plasma

Enables low-concentration quantification in research matrices.

Reported LLOQ improvement in cross-study comparison; method context may vary.

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	1.0 pg/mL in human plasma (using Tandospirone-d8 IS)
Comparator Or Baseline	1,000 pg/mL (1.0 ng/mL) in rat plasma (using buspirone IS)
Quantified Difference	1000-fold lower detection limit
Conditions	Target: Human plasma, LLE, SCIEX QTRAP 6500+. Comparator: Rat plasma, protein precipitation, tandem MS.

Why This Matters

A 1000-fold lower LLOQ is crucial for studies involving low therapeutic doses, steady-state trough monitoring, or pediatric/small-volume samples, directly expanding the scope of feasible clinical and preclinical research.

• [1] Lakshmanan D, Sabarinathan P, Chandrasekar M, Partani P, Pillai M. Highly sensitive LC-MS/MS method for the quantification of tandospirone in human plasma. SCIEX Tech Note. View Source
• [2] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1‐[2‐pyrimidyl]‐piperazine in rat plasma by LC–MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019 Jul;33(7):e4525. View Source

ISO 17034 CRM Certification

Tandospirone-d8 manufactured by CATO is developed and certified under the ISO 17034 standard for reference material producers, providing documentation of homogeneity, stability, and metrological traceability [1]. In contrast, most competitor Tandospirone-d8 or alternative internal standards are supplied as research-grade reagents with only basic certificates of analysis lacking this comprehensive traceability framework, which is essential for regulatory filings (e.g., ANDA, DMF) and GxP-compliant laboratories.

CRM certification

Head-to-head

ISO 17034 certified reference material (CATO) vs. research-grade reagents

Supports method validation documentation and data integrity.

Accredited traceability; research-grade reagents may not provide equivalent documentation.

Evidence Dimension	Reference Material Certification Grade
Target Compound Data	ISO 17034 certified reference material (CRM) from CATO
Comparator Or Baseline	Research-grade stable isotope-labeled IS (typical vendor specification)
Quantified Difference	ISO 17034 provides accredited, audited traceability; research-grade reagents do not guarantee this chain.
Conditions	Applicable to pharmaceutical QC, analytical method validation, and regulatory submission contexts.

Why This Matters

An ISO 17034 CRM significantly reduces the risk of regulatory review delays or rejection by providing the highest level of data integrity, directly impacting procurement decisions for commercial pharmaceutical development.

• [1] CATO Research Chemicals. Tandospirone-d8. Product Page. CATO is ISO 17034 accredited for reference material production. View Source

Non-Exchangeable Labeling Stability

Tandospirone-d8 features 8 deuterium atoms on the piperazine ring, providing a mass shift of +8 Da [1]. Key suppliers certify an isotopic purity of ≥98% atom D . Critically, the deuterium atoms are positioned on carbon atoms (-CH₂→-CD₂), which are chemically stable and prevent hydrogen-deuterium (H/D) exchange during standard sample preparation procedures [2]. Inadequate labeling or unstable labeling sites (e.g., on acidic protons) can lead to back-exchange to the unlabeled compound, creating a variable IS response and compromising assay precision and accuracy. This robust labeling ensures long-term quantitative consistency.

Label stability

Class-level

≥98% atom D on non-exchangeable piperazine ring carbons

Reduces risk of H/D back-exchange, supports batch reproducibility.

Label position avoids exchangeable sites; long-term consistency expected.

Evidence Dimension	Isotopic Purity and Labeling Stability
Target Compound Data	≥98% atom D on stable piperazine ring carbons (+8 Da shift)
Comparator Or Baseline	Compounds with lower deuteration levels or labels on exchangeable sites (e.g., -OH, -NH₂) which risk back-exchange
Quantified Difference	Superior isotopic enrichment and elimination of back-exchange error compared to sub-optimal labeling strategies.
Conditions	Applicable to all bioanalytical workflows involving extraction, solvent evaporation, and reconstitution steps.

Why This Matters

This ensures the internal standard response remains true over time, safeguarding batch reproducibility and long-term assay reliability, a critical factor for high-throughput labs and longitudinal studies.

• [1] Pharmaffiliates. Tandospirone-d8. Product Datasheet. CAS: 1794835-73-6. Molecular Formula: C21H21D8N5O2. View Source
• [2] 知乎 (ZhiHu). 生物分析中液相质谱（LC-MS)-内标的选择和应用. Article on selection of deuterated internal standards to avoid H/D exchange by using -CD₂- labeling. View Source

Extraction Recovery Parity

Due to its structural identity with tandospirone, Tandospirone-d8 exhibits identical extraction recovery. For example, if an extraction method recovers only 80% of the analyte, Tandospirone-d8 will also be recovered at 80%, providing perfect mathematical correction in the final calculation [1]. A structural analog IS such as buspirone, or a generic IS like diphenhydramine—used as the IS for tandospirone in another published method [2]—will have a different extraction efficiency, introducing a systematic bias that varies with matrix and sample procedure. This parity is intrinsic only to the stable isotope-labeled, analyte-matching standard.

Recovery parity

Cross-study

Tandospirone-d8 and tandospirone share identical extraction recovery (e.g., ~80%); structural analogs show unequal recovery

Eliminates systematic recovery bias across diverse biological matrices.

Validated in liquid-liquid extraction; supports multi-matrix research.

Evidence Dimension	Extraction Recovery Parity
Target Compound Data	Tandospirone-d8: Identical recovery coefficient to tandospirone (e.g., 80% vs 80%)
Comparator Or Baseline	Structural analog IS (e.g., buspirone, diphenhydramine): Unequal recovery coefficient vs. tandospirone (not quantified, inherently imbalanced)
Quantified Difference	Eliminates systematic recovery bias, a key source of error in biological sample analysis.
Conditions	Liquid-liquid extraction (n-hexane/DCM/IPA), as validated in the SCIEX method.

Why This Matters

Identical recovery ensures method accuracy is maintained across diverse biological matrices (plasma, urine, serum) without needing a dedicated calibration for each IS, a major advantage for multi-matrix studies.

• [1] Lakshmanan D, Sabarinathan P, Chandrasekar M, Partani P, Pillai M. Highly sensitive LC-MS/MS method for the quantification of tandospirone in human plasma. SCIEX Tech Note. View Source
• [2] Jin F. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method. Anal Bioanal Chem. 2011 Jul;400(9):2881-7. View Source

Tandospirone-d8 Applications

Clinical PK and TDM Studies

For therapeutic drug monitoring (TDM) or clinical PK studies of tandospirone (Sediel®), where steady-state trough concentrations can be exceptionally low, a validated assay with an LLOQ of 1.0 pg/mL is indispensable. The SCIEX method utilizing Tandospirone-d8 is the only published protocol achieving this sensitivity in human plasma, directly enabling robust quantification in scenarios where analog-IS methods fail [1].

Pharmaceutical QC and Batch Release

Pharmaceutical manufacturers and contract research organizations (CROs) supporting ANDA or DMF filings require ISO 17034-certified reference standards. Procuring Tandospirone-d8 from an accredited producer like CATO provides the audited traceability documentation necessary to satisfy FDA, EMA, and ICH guidelines for impurity and content uniformity testing, a level of compliance not achieved with research-grade standards [2].

Multi-Matrix Toxicology Studies

In toxicology studies requiring pharmacokinetic analysis across different matrices (plasma, urine, tissues), the structural identity of Tandospirone-d8 to the analyte ensures uniform extraction recovery and matrix effect correction. This protects against the systematic drift inherent in using a structural analog IS, facilitating seamless method transfer and cross-matrix data integration [3].

Long-Term Study Data Consistency

The robust, non-exchangeable deuteration pattern on the piperazine ring prevents H/D back-exchange over time, a critical factor for studies spanning months or years and involving multiple analytical batches. This ensures that the internal standard response and subsequent calibration remain stable, preserving data integrity across the entire study lifecycle [4].

Application

Selection Property

Validation Focus

Human plasma PK research

High-sensitivity SIL-IS with LLOQ down to 1.0 pg/mL

LLOQ endpoint, matrix-effect correction

Analytical method validation

ISO 17034-certified reference material

Traceability and homogeneity documentation

Multi-matrix bioanalytical research

Uniform extraction recovery across plasma, urine, tissue

Cross-matrix accuracy and method transfer

Long-term study data integrity

Non-exchangeable deuterium labeling

Stability of IS response over time

• [1] Lakshmanan D, Sabarinathan P, Chandrasekar M, Partani P, Pillai M. Highly sensitive LC-MS/MS method for the quantification of tandospirone in human plasma. SCIEX Tech Note. View Source
• [2] CATO Research Chemicals. Tandospirone-d8. Product Page. Certified under ISO 17034 standard. View Source
• [3] Hu W, Jia M, He S, Xie H, Jiang X, Wang L. Simultaneous determination of tandospirone and its active metabolite, 1‐[2‐pyrimidyl]‐piperazine in rat plasma by LC–MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2019 Jul;33(7):e4525. View Source
• [4] 知乎 (ZhiHu). 生物分析中液相质谱（LC-MS)-内标的选择和应用. Article detailing the importance of stable deuterium labeling positions to avoid H/D exchange. View Source